Cas no 944895-26-5 (3-Methyl-4-piperidin-1-ylbenzoic acid)

• Product Name: 3-Methyl-4-piperidin-1-ylbenzoic acid
• CAS No: 944895-26-5
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• MDL: MFCD09755907
• CID: 2106251
• Update Time: 2025-10-29

3-Methyl-4-piperidin-1-ylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-(piperidin-1-yl)benzoic acid
• 3-methyl-4-piperidin-1-ylbenzoic acid
• OBIBPSIFDLNTBF-UHFFFAOYSA-N
• 3-Methyl-4-piperidin-1-ylbenzoic acid

• MDL： MFCD09755907
• Inchi： 1S/C13H17NO2/c1-10-9-11(13(15)16)5-6-12(10)14-7-3-2-4-8-14/h5-6,9H,2-4,7-8H2,1H3,(H,15,16)
• InChI Key： OBIBPSIFDLNTBF-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C)C=1)N1CCCCC1)=O

Computed Properties

• Exact Mass: 219.126
• Monoisotopic Mass: 219.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 3-Methyl-4-piperidin-1-ylbenzoic acid

3-Methyl-4-piperidin-1-ylbenzoic Acid (CAS No. 944895-26-5)

The compound 3-Methyl-4-piperidin-1-ylbenzoic Acid (CAS No. 944895-26-5) is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its benzoic acid backbone, with a methyl group at the 3-position and a piperidine ring attached at the 4-position. The combination of these functional groups imparts distinctive chemical and biological properties, making it a subject of interest for both academic research and potential therapeutic applications.

Structure and Physical Properties: The molecular structure of 3-Methyl-4-piperidin-1-ylbenzoic Acid consists of a benzene ring substituted with a carboxylic acid group at position 1, a methyl group at position 3, and a piperidine ring at position 4. The piperidine ring introduces a nitrogen atom into the structure, which can influence the compound's solubility, stability, and interaction with biological systems. Recent studies have explored the impact of this nitrogen-containing heterocycle on the compound's physicochemical properties, including its melting point, boiling point, and solubility in various solvents.

Synthesis and Chemical Modifications: The synthesis of 3-Methyl-4-piperidin-1-ylbenzoic Acid involves multi-step organic reactions, often utilizing coupling agents or catalytic methods to achieve high yields. Researchers have reported optimized synthetic routes that minimize side reactions and improve the overall efficiency of the process. For instance, the use of palladium-catalyzed cross-coupling reactions has been highlighted as a promising approach for constructing this compound. Additionally, recent advancements in green chemistry have led to the development of environmentally friendly synthesis methods, reducing the environmental footprint associated with its production.

Pharmacological Properties: The pharmacological profile of 3-Methyl-4-piperidin-1-ylbenzoic Acid has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with research indicating that it exhibits significant activity against inflammatory pathways. Furthermore, investigations into its anti-tumor properties have revealed promising results in vitro, suggesting that it may inhibit cancer cell proliferation through modulation of key signaling pathways.

Applications in Drug Development: Given its unique chemical structure and biological activity, 3-Methyl-4-piperidin-1-ylbenzoic Acid holds potential as a lead compound in drug discovery programs targeting inflammatory diseases and cancer. Pharmaceutical companies are exploring its suitability as an active pharmaceutical ingredient (API) in new drug formulations. Recent collaborative efforts between academia and industry have focused on optimizing its bioavailability and reducing potential toxicity profiles through structural modifications.

Future Directions: As research on 3-Methyl-4-piperidin-1-y Benzoic Acid continues to advance, there is growing interest in understanding its mechanism of action at the molecular level. Ongoing studies aim to elucidate how this compound interacts with cellular targets and influences disease pathways. Additionally, efforts are being made to explore its potential as a component in combination therapies, where it could synergize with other drugs to enhance therapeutic outcomes while minimizing adverse effects.

In conclusion, 3-Methyl - 4 - Piperidin - 1 - yl Benzoic Acid ( CAS No . 944895 - 26 - 5 ) represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. Its unique structure, coupled with emerging insights from cutting-edge research, positions it as a promising candidate for future drug development initiatives.